2-(4-Fluorophenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-Fluorophenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C15H15FN4O and its molecular weight is 286.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Clinical Trial Applications
One of the closest analogues, 5-Fluoro-Pyrimidinone (5FP), an oral pro-drug of 5-Fluorouracil (5FU), has been evaluated for its anti-tumor activity against colon and leukemia models in mice. A Phase I clinical trial aimed to determine the maximum tolerated dose (MTD) of 5FP, its toxicity, and pharmacokinetic profile, demonstrating its potential in chemotherapy treatments (LoRusso et al., 2002).
Pharmacodynamic and Pharmacokinetic Characterization
The pharmacodynamic and pharmacokinetic properties of CERC-301, a compound related by its pyrimidin-2-ylamino component, have been characterized to guide dose selection in clinical trials for major depressive disorder. This selective N-methyl-D-aspartate (NMDA) receptor antagonist shows high-binding affinity and efficacy in preclinical models, demonstrating the relevance of such compounds in neuropsychiatric disorder treatment (Garner et al., 2015).
Biodistribution and Radiation Dosimetry Studies
Related studies on 2-(18)F-Fluoro-A-85380, a radioligand for imaging central nicotinic acetylcholine receptors (nAChRs), provide insights into the biodistribution and radiation dosimetry in healthy volunteers. Such research underscores the application of fluorophenyl-pyrimidinylamino compounds in diagnostic imaging and the assessment of exposure risks (Bottlaender et al., 2003).
Cholesterol Absorption Inhibition
The compound Ezetimibe, which shares structural features with the queried chemical, specifically its fluorophenyl component, is used to inhibit cholesterol absorption. Studies on its absorption, metabolism, and excretion in humans highlight the importance of such compounds in managing hypercholesterolemia, illustrating their therapeutic applications beyond oncology (Patrick et al., 2002).
Properties
IUPAC Name |
2-(4-fluorophenyl)-1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN4O/c16-12-4-2-11(3-5-12)8-14(21)20-9-13(10-20)19-15-17-6-1-7-18-15/h1-7,13H,8-10H2,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOXHBBMQPOVJAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CC2=CC=C(C=C2)F)NC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.